Cas no 65504-94-1 (2-ethoxy-3-methylpyrazine)

• Product Name: 2-ethoxy-3-methylpyrazine
• CAS No: 65504-94-1
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 961952
• PubChem ID: 103404
• Update Time: 2025-06-07

2-ethoxy-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-3-methylpyrazine
• 2-ETHOXY-3(6)-METHYLPYRAZINE
• 2-Ethoxymethylpyrazine
• 2-Methyl-3(5 or 6)-ethoxypyrazine, Mixture of isoMers
• AC1L2UPR
• AC1Q58N4
• CTK1I2552
• EINECS 265-794-5
• Methylethoxypyrazine
• Pyrazine, 2-ethoxymethyl-
• SureCN5569539
• 35250-48-7
• 2-Methyl-3,5(or 6)-ethoxypyrazine
• NS00055875
• HAKYWHMNHHQQJR-UHFFFAOYSA-N
• UNII-8Z723WC955
• SCHEMBL5569539
• 8Z723WC955
• 2-(ethoxymethyl)pyrazine
• FEMA No. 3569
• 65504-94-1
• methyl ethoxypyrazine
• DTXSID101024947

• Inchi： 1S/C7H10N2O/c1-2-10-6-7-5-8-3-4-9-7/h3-5H,2,6H2,1H3
• InChI Key： HAKYWHMNHHQQJR-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=NC=CN=1

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.038 g/mL at 25 °C(lit.)
• Flash Point: 150 °F
• Refractive Index: n20/D 1.494(lit.)
• PSA: 35.01
• FEMA: 3569 | 2-METHYL-3,5 OR 6-ETHOXYPYRAZINE

2-ethoxy-3-methylpyrazine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38